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Compound of Interest

Compound Name: 2H-pyrrolo[1,2-e][1,2,5]oxadiazine

Cat. No.: B12916210 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: Extensive literature searches did not yield a direct synthesis protocol for the

specific isomer 2H-pyrrolo[1,2-e]oxadiazine. The existence of this molecule is noted in

chemical databases such as PubChem (CID 45087130), but synthetic methodologies are not

readily available in the surveyed scientific literature.

Therefore, this document provides a detailed protocol for the synthesis of a closely related and

well-documented isomer, pyrrolo[1,2-d][1][2][3]oxadiazine, as a representative example of the

synthesis of fused pyrrolo-oxadiazine systems. The methodologies presented are based on the

work of Son and Park (2016)[1][2][3][4][5][6].

Synthesis of Pyrrolo[1,2-d][1][2][3]oxadiazines via
Intramolecular Cyclization
The synthesis of the pyrrolo[1,2-d][1][2][3]oxadiazine core is achieved through a multi-step

process commencing from 3-chloro-1H-pyrrole-2-carboxylic acid. The key final step involves

the regioselective intramolecular cyclization of a 1,2-biscarbamoyl-substituted 1H-pyrrole

intermediate.

Overall Synthetic Scheme
The overall synthetic route involves the formation of a 1-amino-pyrrole-2-carboxamide, followed

by coupling with a protected amino acid to yield the cyclization precursor. This precursor then
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undergoes an intramolecular cyclization to form the desired pyrrolo[1,2-d][1][2][3]oxadiazine.
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Figure 1: Synthetic workflow for pyrrolo[1,2-d][1][2][3]oxadiazine.

Experimental Protocols
Synthesis of 1-Amino-3-chloro-N-phenyl-1H-pyrrole-2-
carboxamide (Precursor)
This protocol details the synthesis of the key N-aminopyrrole intermediate.

Step 1: Synthesis of 3-chloro-N-phenyl-1H-pyrrole-2-carboxamide[5]

To a solution of 3-chloro-1H-pyrrole-2-carboxylic acid (1.37 mmol) in dry CH2Cl2 (5 mL), add

oxalyl chloride (2.06 mmol) and a few drops of DMF at 0 °C.

Stir the reaction mixture at 70 °C for 4-5 hours.

Remove the solvent under reduced pressure and dry the crude residue under high vacuum.

To the resulting 3-chloro-1H-pyrrole-2-carbonyl chloride in 1,4-dioxane (5 mL), add aniline

(1.65 mmol) and DIPEA (4.12 mmol) at 0 °C.

Stir the mixture at 60 °C for 1-3 hours, then concentrate under reduced pressure.

Dilute the mixture with EtOAc and H2O, and separate the layers.

Dry the organic layer over anhydrous Na2SO4, filter, and evaporate the solvent.
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Purify the crude residue by column chromatography on silica gel (EtOAc/n-hexane) to yield

the product.

Step 2: Synthesis of 1-Amino-3-chloro-N-phenyl-1H-pyrrole-2-carboxamide[5][6]

To a mixture of 3-chloro-N-phenyl-1H-pyrrole-2-carboxamide (11 mmol) in tert-butylmethyl

ether/diethyl ether (1:1, 80 mL), add an aqueous solution of ammonium hydroxide (28 wt%,

324 mmol) and Aliquat 336 (2 mmol) at 0 °C.

Add sodium hypochlorite (10%, 162 mmol) to the mixture at 0 °C.

Stir the reaction at room temperature for 1 hour.

Extract the reaction mixture with EtOAc.

Dry the organic layer over MgSO4, filter, and evaporate the solvent.

Purify the residue by column chromatography on silica gel (EtOAc/n-hexane) to obtain the N-

aminopyrrole.

Synthesis of tert-butyl (S)-(1-((2-(3-chloro-2-
(phenylcarbamoyl)-1H-pyrrol-1-yl)amino)-1-oxopropan-2-
yl)carbamate (Cyclization Precursor)[6]

To a solution of 1-amino-3-chloro-N-phenyl-1H-pyrrole-2-carboxamide (9.76 mmol) in THF

(30 mL), add N-(tert-butoxycarbonyl)-L-alanine (13.66 mmol) and 1-(3-

dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride (EDC·HCl) (13.66 mmol) at room

temperature.

Stir the reaction mixture for 17 hours.

Extract the mixture with EtOAc.

Dry the organic layer over anhydrous MgSO4, filter, and evaporate the solvent to yield the

crude product, which can be used in the next step without further purification.
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Intramolecular Cyclization to form Pyrrolo[1,2-d][1][2]
[3]oxadiazine[5]

To a solution of triphenylphosphine (0.49 mmol) in CH2Cl2 (0.5 mL), add bromine (0.54

mmol) at 0 °C.

Stir the mixture at room temperature for 15 minutes.

Cool the mixture to 0 °C and add a solution of the aminopyrrolocarbamate precursor (0.25

mmol) in CH2Cl2 (0.5 mL) and triethylamine (1.23 mmol).

After complete addition, stir the reaction mixture at 0 °C for 5 minutes.

Extract the reaction mixture with CH2Cl2.

The organic layer contains the pyrrolo[1,2-d][1][2][3]oxadiazine product along with the

pyrrolo[2,1-f][1][3][4]triazin-4(3H)-one rearrangement product. The products are separated by

column chromatography.

Data Presentation
Optimization of Intramolecular Cyclization Conditions
The regioselectivity of the cyclization is highly dependent on the halogen source used in the

formation of the triphenylphosphonium halide reagent.
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Entry
Halogen
Source

R Group

Overall Yield
(%)
(Oxadiazine +
Triazinone)

Ratio
(Oxadiazine :
Triazinone)

1 PPh3/I2 Phenyl 98 1 : 1.3

2 PPh3/Br2 Phenyl 90 3.1 : 1

3 PPh3/Cl2 Phenyl 81 1.8 : 1

4 PPh3Br2 Phenyl 90 3.1 : 1

5 PPh3Cl2 Phenyl 81 1.8 : 1

6 CBr4/PPh3 Phenyl 81 1.3 : 1

7 CCl4/PPh3 Phenyl 83 1.5 : 1

8 PPh3/I2 3-Fluorophenyl 87 1 : 1.5

9 PPh3/Br2 3-Fluorophenyl 85 3.3 : 1

Data adapted

from Son and

Park (2016).[1]

Nucleophile-Induced Rearrangement of Pyrrolo-
oxadiazine
The synthesized pyrrolo[1,2-d][1][2][3]oxadiazine can undergo rearrangement to the

corresponding pyrrolo[2,1-f][1][3][4]triazin-4(3H)-one in the presence of a nucleophile.
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Entry Nucleophile Solvent
Temperatur
e (°C)

Time
Yield of
Triazinone
(%)

1 Pyrrolidine THF 0 to rt 1.5 h Not Obtained

2 Li(Me3AlSPh) THF 0 10 min 91

3 NaSMe THF 0 10 min 95

4 NaOMe THF 0 10 min 96

Data adapted

from Son and

Park (2016).

[1]

Signaling Pathways and Logical Relationships
The following diagram illustrates the logical relationship between the key reactants and

products in the final cyclization and optional rearrangement steps.
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Figure 2: Key transformations in the synthesis and rearrangement.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12916210?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12916210?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

